Cas no 1270427-97-8 (3-amino-3-(5-bromo-2-chloropyridin-3-yl)propanoic acid)

• Product Name: 3-amino-3-(5-bromo-2-chloropyridin-3-yl)propanoic acid
• CAS No: 1270427-97-8
• MF: C₈H₈BrClN₂O₂
• MW: 279.518320083618
• CID: 6309309
• PubChem ID: 129942247
• Update Time: 2025-05-21

3-amino-3-(5-bromo-2-chloropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-bromo-2-chloropyridin-3-yl)propanoic acid
• EN300-1895779
• 1270427-97-8

• Inchi： 1S/C8H8BrClN2O2/c9-4-1-5(8(10)12-3-4)6(11)2-7(13)14/h1,3,6H,2,11H2,(H,13,14)
• InChI Key： VAVJCGAPLZBHLR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CC(=O)O)N)Cl

Computed Properties

• Exact Mass: 277.94577g/mol
• Monoisotopic Mass: 277.94577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-3-(5-bromo-2-chloropyridin-3-yl)propanoic acid

3-Amino-3-(5-Bromo-2-Chloropyridin-3-Yl)Propanoic Acid: A Comprehensive Overview

3-Amino-3-(5-bromo-2-chloropyridin-3-yl)propanoic acid (CAS No. 1270427-97-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug discovery and development. The molecule consists of a pyridine ring substituted with bromine and chlorine atoms, along with an amino group and a carboxylic acid group attached to a propane backbone. This combination of functional groups makes it a versatile compound with diverse chemical properties.

The pyridine ring in 3-amino-3-(5-bromo-2-chloropyridin-3-yl)propanoic acid plays a crucial role in its chemical behavior. Pyridine, being an aromatic heterocycle, contributes to the compound's stability and reactivity. The substitution pattern on the pyridine ring—specifically, the bromine at position 5 and chlorine at position 2—adds electronic complexity to the molecule. These substituents influence the compound's electronic properties, making it suitable for various chemical reactions and interactions.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry. The presence of bromine and chlorine atoms in this compound enhances its ability to act as a ligand in metalloenzyme inhibition or as a substrate in enzymatic reactions. For instance, researchers have explored the use of such compounds in targeting kinases and other enzymes involved in disease pathways. The amino group and carboxylic acid group further enhance the compound's versatility by providing sites for hydrogen bonding and other non-covalent interactions.

One of the most promising applications of 3-amino-3-(5-bromo-2-chloropyridin-3-yl)propanoic acid lies in its potential as a building block for more complex molecules. Its structure allows for easy modification through various synthetic routes, enabling chemists to design derivatives with enhanced bioavailability or specificity. For example, recent advancements in click chemistry have made it possible to rapidly assemble this compound into larger frameworks, opening new avenues for drug design.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high yields.

The pharmacological properties of 3-amino-3-(5-bromo-2-chloropyridin-3-yl)propanoic acid are currently under investigation. Initial studies suggest that it may exhibit anti-inflammatory or antioxidant activity due to its ability to scavenge free radicals or modulate cellular signaling pathways. Furthermore, its structural similarity to known bioactive compounds raises hopes for its potential use in treating conditions such as neurodegenerative diseases or cancer.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods provide insights into its molecular structure, purity, and stability under different conditions. Additionally, computational chemistry tools have been utilized to predict its physicochemical properties and interactions with biological systems.

In conclusion, 3-amino-3-(5-bromo-2-chloropyridin-3-yl)propanoic acid (CAS No. 1270427-97-8) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable tool in the development of novel therapeutic agents.